Cas no 1509093-89-3 (3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one)

• Product Name: 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• CAS No: 1509093-89-3
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD26689630
• CID: 5018565
• PubChem ID: 83415155
• Update Time: 2025-10-31

3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• 3-pyrrolidin-3-yl-1H-imidazo[4,5-b]pyridin-2-one
• 3-(PYRROLIDIN-3-YL)-1H,2H,3H-IMIDAZO[4,5-B]PYRIDIN-2-ONE
• 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one

• MDL： MFCD26689630
• Inchi： 1S/C10H12N4O/c15-10-13-8-2-1-4-12-9(8)14(10)7-3-5-11-6-7/h1-2,4,7,11H,3,5-6H2,(H,13,15)
• InChI Key： JXKPPWBFVHZPNF-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=NC=2N1C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: -0.2
• Topological Polar Surface Area: 57.3

Additional information on 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one

Introduction to 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one (CAS No. 1509093-89-3)

3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 1509093-89-3, belongs to the imidazopyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of a pyrrolidine moiety at the C3 position of the imidazopyridine core introduces additional functional diversity, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one features a fused ring system consisting of an imidazole ring connected to a pyridine ring, with a pyrrolidine group attached at the third carbon atom of the imidazole ring. This arrangement creates a rigid yet flexible framework that can interact with biological targets in multiple ways. The compound’s ability to engage with various enzymes and receptors makes it an attractive subject for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and metabolic diseases. The pyrrolidine moiety, in particular, has been shown to enhance binding interactions by forming hydrogen bonds and hydrophobic interactions with key residues in target proteins.

In the realm of drug discovery, heterocyclic compounds like 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one are of particular interest due to their ability to modulate biological pathways through precise structural modifications. The imidazopyridine scaffold has been successfully incorporated into several FDA-approved drugs, highlighting its therapeutic potential. Researchers are currently exploring derivatives of this compound to optimize its pharmacokinetic properties and enhance its efficacy against specific diseases.

The synthesis of 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex fused ring system efficiently. These techniques not only improve the synthetic route but also allow for the introduction of diverse substituents at strategic positions within the molecule.

Biological evaluation of 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one has revealed promising preliminary results in cell-based assays. The compound demonstrates selective inhibition of certain enzymes involved in cancer progression and inflammation, suggesting its potential as a lead compound for further development. Additionally, studies on its interaction with biological membranes indicate that it may exhibit favorable pharmacokinetic profiles due to its lipophilicity and solubility characteristics.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one exemplifies how structural innovation can lead to the discovery of new therapeutic agents. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the process of identifying compounds with high therapeutic potential.

Future research directions for 3-(Pyrrolidin-3-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one include exploring its mechanism of action in detail and optimizing its chemical properties for clinical applications. Preclinical studies are essential to evaluate its safety profile and efficacy in animal models before moving into human trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this promising compound into a viable therapeutic option.

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